1-Butyl-2-nitrobenzene
Overview
Description
1-Butyl-2-nitrobenzene, also known as 1-tert-butyl-2-nitrobenzene, is a chemical compound with the molecular formula C10H13NO2 . It has an average mass of 179.216 Da and a monoisotopic mass of 179.094635 Da .
Synthesis Analysis
The synthesis of nitro compounds like 1-Butyl-2-nitrobenzene often involves the direct oxidation of primary amines . A study by Meenakshi et al. discusses the oxidation of aniline to nitrobenzene catalyzed by 1-Butyl-3-methyl imidazolium phosphotungstate hybrid material using m-chloroperbenzoic acid as an oxidant .Molecular Structure Analysis
The molecular structure of 1-Butyl-2-nitrobenzene can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Chemical Reactions Analysis
The chemical reactions involving nitrobenzenes are diverse. For instance, the oxidative nucleophilic aromatic substitution of hydrogen in nitroaromatics with potassium alkoxides derived from primary, secondary, or tertiary alcohols in the presence of oxygen has been achieved . Mechanistic investigations suggest the formation of a deprotonated σH adduct .Physical And Chemical Properties Analysis
1-Butyl-2-nitrobenzene has a molecular weight of 179.2157 . The enthalpy of vaporization is 65.0 ± 0.6 kJ/mol, and it has a boiling point of 523.7 K at a pressure of 1.02 bar .Scientific Research Applications
Organic Synthesis
1-Butyl-2-nitrobenzene: is a versatile building block in organic synthesis. It can be converted into a broad range of functional groups, making it a valuable precursor for synthesizing pharmaceuticals, dyes, and materials . The nitro group in particular is a key functional group in organic chemistry due to its reactivity and the ease with which it can be transformed into other groups.
Medicinal Chemistry
Nitroarenes, such as 1-Butyl-2-nitrobenzene , are used in the synthesis of various pharmaceuticals. The nitro group can be reduced to an amine, providing a pathway to a wide array of medicinal compounds. Some market-available drugs, including nitroxoline and nitrofurantoin, are derived from nitroarene precursors .
Materials Science
In materials science, 1-Butyl-2-nitrobenzene can be employed to create polymers and electronic materials. Its nitro group can participate in polymerization reactions or be used to modify the electronic properties of materials .
Perfume Industry
The nitro group in 1-Butyl-2-nitrobenzene can be used to synthesize compounds for the perfume industry. Through various chemical transformations, it can lead to the creation of aromatic compounds that are essential in fragrance chemistry .
Oxidative Nucleophilic Alkoxylation
This compound can undergo oxidative nucleophilic alkoxylation, which is a reaction where nitrobenzenes are substituted with alkoxides in the presence of oxygen. This reaction is important for accessing selectively substituted aromatic compounds, which are crucial intermediates in organic synthesis .
Synthesis of Nitroarenes
1-Butyl-2-nitrobenzene: can be synthesized through the oxidation of aryl amines. This method represents an alternative route to the classical electrophilic nitration and offers a more selective and tolerant approach to synthesizing nitroarenes .
Mechanism of Action
Target of Action
1-Butyl-2-nitrobenzene is a nitroaromatic compound . The primary targets of nitroaromatic compounds are often enzymes or proteins within biochemical pathways . .
Mode of Action
The mode of action of 1-Butyl-2-nitrobenzene is likely to involve electrophilic aromatic substitution, a common reaction for nitroaromatic compounds . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
Nitroaromatic compounds like 1-butyl-2-nitrobenzene can be metabolized by bacteria through various strategies, including oxidative nucleophilic aromatic substitution . This process involves the replacement of a hydrogen atom in the nitroaromatic compound with a nucleophile .
Pharmacokinetics
The molecular weight of 1-butyl-2-nitrobenzene is 1792157 , which suggests that it may be absorbed and distributed in the body. The metabolism and excretion of this compound would likely depend on its interactions with various enzymes and proteins.
Result of Action
The electrophilic aromatic substitution could potentially lead to changes in the structure and function of target molecules .
Safety and Hazards
properties
IUPAC Name |
1-butyl-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-2-3-6-9-7-4-5-8-10(9)11(12)13/h4-5,7-8H,2-3,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSVIEXUVWMYRGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=CC=C1[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30221569 |
Source
|
| Record name | 1-Butyl-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30221569 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butyl-2-nitrobenzene | |
CAS RN |
7137-55-5 |
Source
|
| Record name | 1-Butyl-2-nitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7137-55-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Butyl-2-nitrobenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007137555 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Butyl-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30221569 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-butyl-2-nitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.669 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-Butyl-2-nitrobenzene | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WG7T74H5V4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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